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Pptppp

Name: Pptppp
Brand: Smolecule
SKU: S594453
Rating: 5 (3 reviews)

Catalog No.

S594453

CAS No.

73909-63-4

M.F

C10H19N2O20P5

M. Wt

642.13 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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General Information

CAS Number

73909-63-4

Product Name

Pptppp

IUPAC Name

[hydroxy-[[(2R,3S,5R)-3-[hydroxy(phosphonooxy)phosphoryl]oxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] phosphono hydrogen phosphate

Molecular Formula

C10H19N2O20P5

Molecular Weight

642.13 g/mol

InChI

InChI=1S/C10H19N2O20P5/c1-5-3-12(10(14)11-9(5)13)8-2-6(29-36(23,24)30-33(15,16)17)7(28-8)4-27-35(21,22)32-37(25,26)31-34(18,19)20/h3,6-8H,2,4H2,1H3,(H,21,22)(H,23,24)(H,25,26)(H,11,13,14)(H2,15,16,17)(H2,18,19,20)/t6-,7+,8+/m0/s1

InChI Key

USELZJUBXJZGGJ-XLPZGREQSA-N

SMILES

CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O

Synonyms

ppTppp, thymidine-5'-tri-3'-diphosphate

Canonical SMILES

CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O

Isomeric SMILES

CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)OP(=O)(O)OP(=O)(O)O

Specification

XLogP3

-6.8

Others

Wikipedia

1-{2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-3-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one